1,1,1,2,2,3,5,5,5-Nonafluoro-4-(trifluoromethyl)pentane

• CAS No.: 90278-00-5
• Molecular Formula: C6H2F12
• Molecular Weight: 302.06 g/mol
• IUPAC Name: 1,1,1,2,2,3,5,5,5-nonafluoro-4-(trifluoromethyl)pentane
• InChI: InChI=1S/C6H2F12/c7-2(3(8,9)6(16,17)18)1(4(10,11)12)5(13,14)15/h1-2H
• InChI Key: YQUSLBCSOKMKMQ-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(F)(F)F)(F)F)F)(C(F)(F)F)C(F)(F)F

Description

1,1,1,2,2,3,5,5,5-Nonafluoro-4-(trifluoromethyl)pentane is a useful research compound. Its molecular formula is C6H2F12 and its molecular weight is 302.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Perfluoro-2-methylpent-2-ene (3 g) and iodine (1.25 g) were sealed in a 10 mL pressure tube. The tube was cooled to -78° C., evacuated, and charged with 1500 psi of hydrogen at room temperature. The tube was then heated at 240° C. for 1 h, and 260° C. for 15 h. The tube was cooled, vented, and opened The liquid was washed with water, giving 1,1,1,2,2,3,5,5,5-nonafluoro-4-trifluoromethylpentane (1.38 g) which was 99.5% pure by GC analysis GC/IR 3000 cm-1, w (C-H); 1288 cm-1 , vs (C-F); 1228 cm-1, vs (C-F); 691 cm-1, m. 19FNMR (CCl3F as internal standard): -62 ppm, c, 3F; -67 5 ppm, c, 3F; -83.9 ppm, t, 3F; -122-133 ppm, AB, 2F; -212.2 ppm, c, 1F. 1HNMR (CHCl3 as internal standard): 5.27 ppm, dd, 1H; 3.55 ppm, c, 1H. The boiling point of this product was 67° C.